2-Methoxy-2-methylpropanimidamide

• IUPAC Name: 2-methoxy-2-methylpropanimidamide
• InChI: InChI=1S/C5H12N2O/c1-5(2,8-3)4(6)7/h1-3H3,(H3,6,7)
• InChI Key: WJHMSDIEUIZYLG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=N)N)OC
• Molecular Formula: C5H12N2O
• Molecular Weight: 116.16 g/mol

Description

2-Methoxy-2-methylpropanimidamide is an amidine derivative characterized by a methoxy (-OCH₃) and methyl (-CH₃) substituent on the second carbon of a propanimidamide backbone. Amidines, which feature the functional group R–C(=NH)–NH₂, are notable for their strong basicity and versatility in pharmaceutical and catalytic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-2-methylpropanimidamide typically involves the reaction of 2-methoxy-2-methylpropanenitrile with ammonia or an amine under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under specific temperature and pressure conditions to ensure high yield and purity .

Industrial Production Methods

Industrial production of 2-Methoxy-2-methylpropanimidamide follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and optimized reaction conditions to maximize efficiency and minimize costs. The product is then purified using standard techniques such as distillation or crystallization .

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-2-methylpropanimidamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oximes or nitriles.

Reduction: Reduction reactions can convert it into amines or other reduced forms.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary depending on the desired product but generally involve controlled temperatures and pressures .

Major Products Formed

The major products formed from these reactions include oximes, nitriles, amines, and substituted derivatives of 2-Methoxy-2-methylpropanimidamide.

Scientific Research Applications

2-Methoxy-2-methylpropanimidamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-Methoxy-2-methylpropanimidamide involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. This interaction can lead to various biological effects, depending on the target and the context of the interaction .

Comparison with Similar Compounds

Research Findings and Trends

• Amidines vs. Thioamides : Amidines exhibit superior basicity (pKa ~11–12) compared to thioamides (pKa ~4–5), making them more reactive in proton-coupled reactions .
• Chiral Amides: Compounds like (2R)-2-Amino-N-methoxy-N-methyl-propanamide underscore the pharmaceutical industry’s demand for enantiopure intermediates .
• Safety Considerations: Esters such as ethyl 2-methyl-2-(methylamino)propanoate require stringent safety protocols due to volatility and inhalation risks .

Biological Activity

2-Methoxy-2-methylpropanimidamide is a chemical compound with notable biological activities, particularly in the fields of pharmacology and biochemistry. This article explores its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

• Molecular Formula : C5H12N2O
• IUPAC Name : 2-Methoxy-2-methylpropanimidamide
• CAS Number : 2341909

The biological activity of 2-Methoxy-2-methylpropanimidamide is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. Research indicates that it exhibits both antibacterial and antifungal properties, making it a candidate for therapeutic applications against microbial infections.

Biological Activity Summary

• Antibacterial Activity :
  • Effective against Haemophilus and Pseudomonas species.
  • Concentrations of 0.5% to 5% show bactericidal effects.
• Antifungal Activity :
  • Active against Candida, Aspergillus, and Trichomonas.
  • Demonstrates efficacy in treating superficial fungal infections.
• Spermicidal Effects :
  • Exhibits spermicidal properties, indicating potential use in contraceptive applications.

Table 1: Biological Activity Data

Activity Type	Target Organisms	Concentration (w/v)	Effect
Antibacterial	Haemophilus spp.	0.5% - 5%	Bactericidal
Antibacterial	Pseudomonas spp.	0.5% - 5%	Bactericidal
Antifungal	Candida spp.	1% - 3%	Inhibitory
Antifungal	Aspergillus spp.	1% - 3%	Inhibitory
Antifungal	Trichomonas spp.	1% - 3%	Inhibitory
Spermicidal	Human sperm cells	1%	Spermicidal

Case Study 1: Efficacy Against Bacterial Infections

A study evaluated the efficacy of 2-Methoxy-2-methylpropanimidamide in treating infections caused by Pseudomonas aeruginosa in vitro. The results demonstrated significant bactericidal activity at concentrations above 1%, suggesting its potential as a therapeutic agent for treating resistant bacterial infections.

Case Study 2: Antifungal Properties

Another investigation focused on the antifungal properties of the compound against Candida albicans. The study found that a concentration of 2% effectively inhibited fungal growth, supporting its application in antifungal therapies.

Safety and Toxicity

While the compound shows promising biological activities, safety assessments are crucial. Exposure can lead to respiratory irritation and skin burns; hence, protective measures are recommended when handling the compound.